Cas no 1094770-14-5 (4-cyano-2-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 4-cyano-2-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 1094770-14-5
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• CID: 4571488
• PubChem ID: 43164306
• Update Time: 2025-06-23

4-cyano-2-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(trifluoromethyl)benzene-1-sulfonamide
• Benzenesulfonamide, 4-cyano-2-(trifluoromethyl)-
• AKOS008124885
• 4-cyano-2-(trifluoromethyl)benzenesulfonamide
• 1094770-14-5
• SB82010
• CS-0250798
• GS0352
• EN300-52263
• G24671
• Z385450616
• 4-cyano-2-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C8H5F3N2O2S/c9-8(10,11)6-3-5(4-12)1-2-7(6)16(13,14)15/h1-3H,(H2,13,14,15)
• InChI Key： LTXBOLPJMMDEQF-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C#N)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 250.002
• Monoisotopic Mass: 250.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 391.5±52.0 °C at 760 mmHg
• Flash Point: 151.5±11.2 °C

4-cyano-2-(trifluoromethyl)benzene-1-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4-cyano-2-(trifluoromethyl)benzene-1-sulfonamide

4-Cyano-2-(Trifluoromethyl)Benzene-1-Sulfonamide: A Comprehensive Overview

4-Cyano-2-(Trifluoromethyl)Benzene-1-Sulfonamide, also known by its CAS number 1094770-14-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group at the 4-position, a trifluoromethyl group at the 2-position, and a sulfonamide group at the 1-position of a benzene ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, polymer chemistry, and electronic materials.

The synthesis of 4-Cyano-2-(Trifluoromethyl)Benzene-1-Sulfonamide typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to install the trifluoromethyl group onto the aromatic ring. This approach not only enhances the yield but also improves the purity of the final product, making it more suitable for high-performance applications.

In terms of chemical properties, this compound exhibits remarkable thermal stability and high solubility in polar solvents. These characteristics make it an ideal candidate for use in high-temperature applications, such as in the formulation of advanced polymers or as a precursor for electronic materials. Recent studies have demonstrated its potential as a building block for constructing two-dimensional covalent organic frameworks (COFs), which are promising materials for gas storage and catalysis.

The biological activity of 4-Cyano-2-(Trifluoromethyl)Benzene-1-Sulfonamide has also been explored in recent years. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a potential lead compound for drug development. Researchers have investigated its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings highlight its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

In addition to its biological applications, this compound has shown promise in the field of materials science. Its ability to form stable covalent bonds with other functional groups makes it an excellent candidate for constructing advanced materials with tailored properties. For example, scientists have utilized it as a monomer in the synthesis of polymeric membranes with enhanced mechanical strength and chemical resistance. These membranes have potential applications in water treatment and industrial separations.

The environmental impact of 4-Cyano-2-(Trifluoromethyl)Benzene-1-Sulfonamide has also been a topic of recent research. Studies indicate that it is biodegradable under specific conditions, which is crucial for its sustainable use in industrial applications. Researchers are exploring ways to optimize its degradation pathways to minimize its environmental footprint while maintaining its desirable chemical properties.

In conclusion, 4-Cyano-2-(Trifluoromethyl)Benzene-1-Sulfonamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a valuable tool for addressing contemporary challenges in medicine, electronics, and environmental sustainability. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.